Cas no 488133-65-9 (2(3H)-Benzothiazolone,6-fluoro-5-isocyanato-(9CI))

• Product Name: 2(3H)-Benzothiazolone,6-fluoro-5-isocyanato-(9CI)
• CAS No: 488133-65-9
• MF: C₈H₃FN₂O₂S
• MW: 210.185023546219
• CID: 932105
• PubChem ID: 12056794
• Update Time: 2025-04-19

2(3H)-Benzothiazolone,6-fluoro-5-isocyanato-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,6-fluoro-5-isocyanato-(9CI)
• 6-fluoro-2-naphthoic acid ethyl ester
• 6-fluoro-2-oxo-3(2H)-benzothiazole 5-isocyanate
• AK134805
• Ethyl 6-fluoro-2-naphthoate
• KB-253834
• SureCN3830381
• DB-269136
• 2(3H)-BENZOTHIAZOLONE, 6-FLUORO-5-ISOCYANATO-
• 488133-65-9

• Inchi： 1S/C8H3FN2O2S/c9-4-1-7-6(11-8(13)14-7)2-5(4)10-3-12/h1-2H,(H,11,13)
• InChI Key： MIOYWMWOQUFTHK-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C(=CC1=2)F)N=C=O)=O

Computed Properties

• Exact Mass: 209.98992668g/mol
• Monoisotopic Mass: 209.98992668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8Ų